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Compound of Interest

Compound Name: Heptyl formate

Cat. No.: B089460

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of heptyl formate (CAS No. 112-23-2), a
carboxylic ester with significant applications in the flavor, fragrance, and pharmaceutical
industries. This document collates essential chemical and physical properties, synthesis
protocols, safety information, and potential research applications to support ongoing scientific

endeavors.

Chemical and Physical Properties

Heptyl formate, also known as heptyl methanoate, is a colorless liquid characterized by a
fruity-floral odor with undertones of orris and rose, and a sweet taste reminiscent of plum.[1] It
is a synthetic flavoring agent and is also found naturally in kumquat peel oil and beer.[1]

Table 1: General Chemical Properties of Heptyl Formate
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Property Value Source
CAS Number 112-23-2 [2][3][4][5]16]
Molecular Formula C8H1602 [21[31[4][6][7]
Molecular Weight 144.21 g/mol [21[31[41[6][7]
IUPAC Name heptyl formate [7]
Heptyl methanoate, n-Heptyl
Synonyms formate, Formic acid heptyl [2][4][6]
ester
EINECS Number 203-949-0 [2][5]

Table 2: Physical and Spectroscopic Data of Heptyl

Formate

Property Value Source
Appearance Colorless to light yellow liquid [1]

Odor Fruity, green apple-like [11[3]
Boiling Point 177-178 °C [1][4]
Melting Point -46.4 °C [8]
Flash Point 60 °C (140 °F) TCC [21[31[4]
Density 0.882 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.413

[1]14]

Vapor Pressure

1 mmHg at 25 °C

[8]

Water Solubility

0.23 g/L (Predicted)

[9]

logP

3.26 (Predicted)

[°]

Synthesis of Heptyl Formate
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Heptyl formate is typically synthesized via the esterification of heptanol with formic acid under
acidic catalysis. Alternative methods, including the use of n-heptyl bromide and formamide,
have also been reported.[1][8]

Experimental Protocol: Fischer Esterification of
Heptanol with Formic Acid

This protocol describes a standard laboratory procedure for the synthesis of heptyl formate.
Materials:

e n-Heptanol

e Formic acid (=95%)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (5% aqueous solution)
e Anhydrous magnesium sulfate

» Boiling chips

e Round-bottom flask

» Reflux condenser

e Heating mantle

e Separatory funnel

Distillation apparatus

Procedure:

o To a round-bottom flask, add 1 mole of n-heptanol and 1.2 moles of formic acid.
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o While stirring, slowly add a catalytic amount of concentrated sulfuric acid (approximately 2-
3% of the total moles of reactants).

» Add a few boiling chips to the flask.

e Set up the apparatus for reflux and heat the mixture at a controlled temperature of 60-80°C
for several hours to drive the reaction to completion.[10]

 After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize
the excess acid, and finally with brine.

e Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent.

o Purify the crude heptyl formate by fractional distillation. Collect the fraction boiling at
approximately 177-178 °C.

Purity Validation: The purity of the synthesized heptyl formate can be validated using
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) to determine the
percentage purity and identify any impurities. Nuclear Magnetic Resonance (NMR)
spectroscopy can be used to confirm the chemical structure.

Synthesis Pathway Diagram

n-Heptanol

Formic Acid Heptyl Formate Water

|
|
|
|
:
H2S0a4 (catalyst)
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Caption: Fischer esterification of n-heptanol and formic acid to produce heptyl formate.

Applications in Research and Industry

Heptyl formate's pleasant fruity aroma makes it a valuable component in the flavor and
fragrance industries.[3] It is used to impart apricot, pear, and plum notes to beverages, ice
cream, candy, and baked goods.[1] In the fragrance industry, it is added to perfumes, colognes,
and personal care products.[3]

For researchers, heptyl formate serves as an interesting model for esterification studies and
as a solvent in organic synthesis due to its ability to dissolve a wide range of organic
compounds.[10] It can also act as an intermediate in the synthesis of more complex molecules.
[10] Recent research has also explored its potential as a vapor-phase insecticide with low
mammalian toxicity.[10]

Safety and Handling

Heptyl formate is a flammable liquid and vapor.[7][11] It is known to cause skin irritation and
serious eye damage.[7][11]

Table 3: GHS Hazard Information for Heptyl Formate

Hazard Class Hazard Statement GHS Pictogram
Flammable liquids (Category H226: Flammable liquid and A
3) vapor
Skin corrosion/irritation o
H315: Causes skin irritation |
(Category 2)
Serious eye damage/eye H318: Causes serious eye ]
S corrosive
irritation (Category 1) damage

Handling Precautions:

o Keep away from heat, sparks, open flames, and other ignition sources.[5][12][13]
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o Keep container tightly closed.[5][12][13]

e Ground and bond container and receiving equipment.[5][12][13]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5][12][13]

e Use only non-sparking tools.[12][13]

o Take precautionary measures against static discharge.[5]

o Wear protective gloves, protective clothing, eye protection, and face protection.[5]

e Wash skin thoroughly after handling.[5]

First Aid Measures:

« If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water.[5]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[5]

Storage: Store in a cool, dry, and well-ventilated area, away from heat sources and direct
sunlight.[3]

Experimental Workflow: Quality Control of
Synthesized Heptyl Formate

The following diagram illustrates a typical workflow for the quality control analysis of
synthesized heptyl formate.
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Caption: Quality control workflow for synthesized heptyl formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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